Cas no 1183278-69-4 (4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid)

• Product Name: 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid
• CAS No: 1183278-69-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD12814935
• CID: 4785706
• Update Time: 2025-06-14

4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid

• MDL： MFCD12814935
• Inchi： 1S/C13H17NO2/c1-14(8-10-2-3-10)9-11-4-6-12(7-5-11)13(15)16/h4-7,10H,2-3,8-9H2,1H3,(H,15,16)
• InChI Key： QIWDRHDKNJCXOZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN(C)CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid

Research Briefing on 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid (CAS: 1183278-69-4)

4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid (CAS: 1183278-69-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural motif, which includes a cyclopropylmethyl group and a benzoic acid moiety, makes it a versatile building block for the development of small-molecule inhibitors and modulators of biological targets. Researchers have explored its utility in the design of compounds targeting G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory and metabolic pathways.

One of the most notable findings in recent literature is the compound's potential as a modulator of the endocannabinoid system. Preliminary in vitro studies have demonstrated that derivatives of 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid exhibit selective binding affinity for cannabinoid receptors, particularly CB1 and CB2. These findings suggest its potential application in the treatment of conditions such as chronic pain, inflammation, and neurodegenerative disorders. Further investigations are underway to optimize the pharmacokinetic and pharmacodynamic properties of these derivatives.

In addition to its role in receptor modulation, 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid has been investigated for its inhibitory effects on specific enzymes. Recent reports indicate that this compound and its analogs can act as potent inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression and epigenetic regulation. The ability of these compounds to selectively target HDAC isoforms has opened new avenues for the development of targeted cancer therapies with reduced off-target effects.

The synthesis of 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Novel catalytic approaches, including the use of transition metal catalysts and green chemistry principles, have been employed to streamline the synthesis process. These developments are critical for scaling up production and facilitating further pharmacological evaluations.

In conclusion, 4-{[(Cyclopropylmethyl)(methyl)amino]methyl}benzoic acid (CAS: 1183278-69-4) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Its unique structural and functional properties make it a valuable tool for exploring new therapeutic targets and mechanisms. Ongoing research aims to further elucidate its biological activities and optimize its derivatives for clinical applications. This briefing underscores the importance of continued investigation into this compound and its potential to contribute to advancements in chemical biology and pharmaceutical sciences.